Cas no 2228828-29-1 (methyl 3-1-(2-aminoethyl)cyclobutylbenzoate)

• Product Name: methyl 3-1-(2-aminoethyl)cyclobutylbenzoate
• CAS No: 2228828-29-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5996168
• PubChem ID: 165642421
• Update Time: 2025-08-04

methyl 3-1-(2-aminoethyl)cyclobutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(2-aminoethyl)cyclobutylbenzoate
• methyl 3-[1-(2-aminoethyl)cyclobutyl]benzoate
• 2228828-29-1
• EN300-1754487

• Inchi： 1S/C14H19NO2/c1-17-13(16)11-4-2-5-12(10-11)14(8-9-15)6-3-7-14/h2,4-5,10H,3,6-9,15H2,1H3
• InChI Key： DFBBUGKNYDTNSH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1(CCN)CCC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-1-(2-aminoethyl)cyclobutylbenzoate

Research Briefing on Methyl 3-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228828-29-1) in Chemical Biology and Pharmaceutical Applications

Methyl 3-1-(2-aminoethyl)cyclobutylbenzoate (CAS: 2228828-29-1) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutylbenzoate scaffold and aminoethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The synthesis of methyl 3-1-(2-aminoethyl)cyclobutylbenzoate involves a multi-step process that includes the formation of the cyclobutyl ring and subsequent functionalization with the aminoethyl group. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to improve yield and enantioselectivity. These methodological advancements have facilitated the production of high-purity batches, enabling more rigorous preclinical evaluations.

Pharmacokinetic studies have revealed that methyl 3-1-(2-aminoethyl)cyclobutylbenzoate exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a particularly attractive candidate for CNS-targeted therapies. In vitro and in vivo studies have demonstrated its efficacy in modulating specific neurotransmitter systems, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS activity, recent research has highlighted the compound's anti-inflammatory properties. Mechanistic studies indicate that methyl 3-1-(2-aminoethyl)cyclobutylbenzoate interacts with key inflammatory pathways, including the NF-κB signaling cascade. This dual functionality—targeting both neurological and inflammatory processes—positions this compound as a potential multi-indication therapeutic agent.

Current challenges in the development of methyl 3-1-(2-aminoethyl)cyclobutylbenzoate include optimizing its metabolic stability and reducing potential off-target effects. Structure-activity relationship (SAR) studies are ongoing to identify derivatives with improved pharmacodynamic profiles. The compound's progress through preclinical development suggests it may enter clinical trials within the next 2-3 years, pending successful completion of necessary safety evaluations.

In conclusion, methyl 3-1-(2-aminoethyl)cyclobutylbenzoate represents an exciting development in medicinal chemistry, with broad therapeutic potential. Its unique chemical structure and promising biological activities warrant continued investigation, particularly in the areas of CNS disorders and inflammation. Future research directions include exploring its potential in combination therapies and further elucidating its molecular mechanisms of action.